N-(2-((6-(dimethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-[[6-(dimethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C13H19N5O2S2/c1-10-16-11(9-12(17-10)18(2)3)14-6-7-15-22(19,20)13-5-4-8-21-13/h4-5,8-9,15H,6-7H2,1-3H3,(H,14,16,17)
• InChI Key: GJOCMEQJJBZTPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N(C)C)NCCNS(=O)(=O)C2=CC=CS2
• Molecular Formula: C13H19N5O2S2
• Molecular Weight: 341.5 g/mol

Description

Thiophene and its substituted derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry. They are remarkably effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Synthesis Analysis

While specific synthesis methods for your compound were not found, similar compounds, such as thiophene-based sulfonamides, have been synthesized and studied. For instance, the synthesis of N-substituted 2-amino-1,4,5,6-tetrahydropyrimidines from isocyanates has been reported.

Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds containing thiophene and pyrimidinyl moieties, similar to the one , play a crucial role in the synthesis of heterocyclic compounds. These are critical in the development of pharmaceuticals and agrochemicals due to their diverse biological activities. For instance, the one-pot synthesis of N-(imidazo[1,2-a]pyridin-3-yl)- and N-(imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides demonstrates the utility of incorporating sulfonamide and pyrimidinyl groups in generating biologically relevant heterocycles (Rozentsveig et al., 2013).

Antitumor and Antibacterial Agents

Thiophene and sulfonamide derivatives, as seen in the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives, have shown potent antitumor and antibacterial properties. These compounds exhibit high activity against various cancer cell lines and bacterial strains, underscoring the therapeutic potential of molecules incorporating these structural motifs (Hafez et al., 2017).

Molecular Interaction Studies

The study of molecular interactions involving pyrimidine and sulfonamide groups, such as hydrogen bonding patterns in crystal structures, provides insights into the design of new compounds with enhanced binding affinity and specificity. This has implications in drug design, particularly in targeting enzymes or receptors (Balasubramani et al., 2007).

Fluorescent Probe Development

The design of fluorescent probes incorporating thiophene and pyrimidine units for selective detection of biological or environmental targets is another significant application. These compounds can be engineered to exhibit high sensitivity and selectivity towards specific molecules, enabling their use in diagnostic and analytical chemistry (Wang et al., 2012).